Thiazole, 2-[(3,4,4-trifluoro-3-butenyl)thio]-

• CAS No.: 109993-23-9
• Molecular Formula: C7H6F3NS2
• Molecular Weight: 225.3 g/mol
• IUPAC Name: 2-(3,4,4-trifluorobut-3-enylsulfanyl)-1,3-thiazole
• InChI: InChI=1S/C7H6F3NS2/c8-5(6(9)10)1-3-12-7-11-2-4-13-7/h2,4H,1,3H2
• InChI Key: ZPTRFECGKAVAAK-UHFFFAOYSA-N
• SMILES: C1=CSC(=N1)SCCC(=C(F)F)F

Description

Thiazole, 2-[(3,4,4-trifluoro-3-butenyl)thio]- is a useful research compound. Its molecular formula is C7H6F3NS2 and its molecular weight is 225.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3 g (14.9 mmol) of 3,4,4-trifluoro-3-butenyl dithiocarbamate in 15 ml of glacial acetic acid are admixed with 2.3 g (15.1 mmol) of chloroacetaldehyde diethyl acetal and 40 mg of p-toluenesulphonic acid monohydrate. The mixture is stirred at 95° C. for 1.5 h and, after cooling to room temperature, is then concentrated by evaporation under reduced pressure. The evaporation residue is taken up in dichloromethane and washed with 1 N sodium hydroxide solution, and the organic phase is removed, dried over Na2SO4 and concentrated by evaporation under reduced pressure. 2.8 g (81.5% of theory; purity by GC/MS: 97.7 area %) of an oil are obtained.

Synthesis routes and methods II

Procedure details

15.1 g (64.8 mmol; purity 86.3%) of 3,4,4-trifluoro-3-butenyl dithiocarbamate in 100 ml of dioxane are admixed with 2 ml of conc. hydrochloric acid and 12.4 g (71.2 mmol) of 45% aqueous chloroacetaldehyde solution. The mixture is boiled for 4 h under argon, and another 1 ml of chloroacetaldehyde solution is added after 2 h. The mixture is then concentrated by evaporation under reduced pressure, the residue taken up in dichloromethane and washed with water, and the organic phase concentrated by evaporation under reduced pressure after drying over MgSO4. 16 g (94.4% of theory; purity by GC/MS: 86.1 area %) of an oil are obtained, which may be distilled at 0.4 T/86° C.

Synthesis routes and methods III

Procedure details

2-Mercaptothiazole (5.18 g), potassium carbonate (6.72 g) and 4-bromo-1,1,2-trifluorobutene-1 (9.21 g) are refluxed in acetonitrile (60 ml) in the presence of argon gas for 6 hours by heating. After the reaction mixture has reached room temperature, it is filtered and the solvent is distilled off. The residue is dissolved in dichloromethane and washed with 5% aqueous solution of sodium hydroxide and water in this order. It is dried over unhydrous sodium sulfate and purified by column chromatography (eluent: dichloromethane) to obtain 2-(3,4,4-trifluoro-3-butenyl-thio)thiazole (8.6 g) as pale yellow liquid (n20D 1.5200).